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Compound of Interest

Compound Name: (+)-beta-Irone

Cat. No.: B12758600

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, immediate safety and logistical information for the
proper disposal of (+)-beta-lrone, a fragrance ingredient also known as beta-lonone.
Adherence to these procedures is critical due to the compound's potential environmental
hazards.

Immediate Safety Precautions

Before handling (+)-beta-Irone, it is crucial to be aware of its properties and associated
hazards. Always consult the Safety Data Sheet (SDS) for the most comprehensive information.

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1][2]

Hand Protection: Wear heavy rubber gloves.[3]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1][2]

Respiratory Protection: In case of insufficient ventilation or spill, wear a respirator.[3]

Spill Containment and Cleanup
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In the event of a spill, immediate and appropriate action is necessary to prevent environmental
contamination and exposure.

Step 1: Evacuate and Ventilate
o Keep unnecessary personnel away from the spill area.[4]

o Ensure the area is well-ventilated to avoid the buildup of vapors, which may form explosive
mixtures with air.[3]

o Eliminate all sources of ignition, such as open flames, sparks, or hot surfaces.[3][4]
Step 2: Contain the Spill

o For large spills, dike the material to prevent further spreading.[4]

« Do not allow the chemical to enter drains, surface waters, or groundwaters.[3]
Step 3: Absorb the Spilled Material

o Cover the spill with an inert, non-combustible absorbent material.[3] Suitable materials
include:

o Dry clay, sand, or soda ash[3][4]

o Vermiculite[4]

o Silica gel or universal binder[1]
Step 4: Collect and Store the Waste

» Using non-sparking tools, carefully place the absorbed material into suitable, closed, and
labeled containers for disposal.[1][3]

» Do not return spilled material to the original container for reuse.[4]
Step 5: Decontaminate the Area

o Wash the spill site after the material has been completely collected.[3]
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* Remove and wash all contaminated clothing before reuse.[1][2]

Routine Disposal of Unused (+)-beta-lrone

The disposal of unused or waste (+)-beta-Irone must be conducted in compliance with all
federal, state, and local environmental regulations.[3]

Procedure:

Containerize: Keep the waste chemical in its original container or a compatible, tightly sealed
container.

e Labeling: Clearly label the container as hazardous waste, indicating the contents as "(+)-
beta-lrone".

o Professional Disposal: Arrange for disposal through a licensed professional waste disposal
service or an approved waste disposal plant.[3][5] This material and its container must be
disposed of as hazardous waste.[4]

e Environmental Precaution: Do not discharge the product into the environment.[3] It is
classified as toxic to aquatic life with long-lasting effects.[4][6][7]

Quantitative Data Summary

The following table summarizes key quantitative data for (+)-beta-lrone (beta-lonone) from
various safety data sheets.
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Property Value Source(s)
Molecular Weight 192.30 g/mol [2]
N _ 0.92400 to 0.93600 @ 25.00
Specific Gravity oc [8]
Boiling Point 126 - 128 °C @ 12.00 mmHg [2]
. 100.0 °C (212.0 °F) Closed
Flash Point [4]
Cup
Ignition Temperature 273 °C (523.4 °F) [7]
Oral LD50 (Rat) 4590 mg/kg [1]

Experimental Protocols

Detailed experimental protocols for the disposal of (+)-beta-lrone are not provided in the safety
data sheets, as the standard procedure involves absorption and subsequent incineration or
disposal by a licensed facility. The primary "protocol” for laboratory personnel is the spill
cleanup procedure outlined above. The chemical properties of (+)-beta-lrone do not lend
themselves to simple neutralization protocols in a standard laboratory setting.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of (+)-beta-Irone.
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Waste Identification
((+)-beta-Irone for Disposal)

Follow Spill Cleanup Protocol:
1. Evacuate & Ventilate Routine Disposal:

2. Contain Spill 1. Ensure Proper Container & Label
3. Absorb with Inert Material 2. Store Safely
4. Collect in Labeled Container

Contact Licensed Waste
Disposal Service

@ Disposal Co@

Click to download full resolution via product page

Caption: Workflow for (+)-beta-lrone Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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